Cas no 128173-50-2 (N-(4-Cyanobutyl)-N-(phenylmethoxy)-carbamic Acid 1,1-Dimethylethyl Ester)

• Product Name: N-(4-Cyanobutyl)-N-(phenylmethoxy)-carbamic Acid 1,1-Dimethylethyl Ester
• CAS No: 128173-50-2
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 63925
• PubChem ID: 10685938
• Update Time: 2025-06-12

N-(4-Cyanobutyl)-N-(phenylmethoxy)-carbamic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl benzyloxy(4-cyanobutyl)carbamate
• N-(4-cyanobutyl)-N-(phenylmethoxy)Carbamic acid 1,1-dimethylethyl ester
• tert-butyl N-(4-cyanobutyl)-N-phenylmethoxycarbamate
• AC-6933
• N-(4-Cyanobutyl)-N-(phenylmethoxy)carbamic acid tert-butyl ester
• N-(tert-butoxycarbonyl)-N-(4-cyanobutyl)-O-benzylhydroxylamine
• O-benzyl-N-(tert-butoxycarbonyl)-N-(4-cyanobutyl)hydroxylamine
• N-(4-Cyanobutyl)-N-(phenylmethoxy)-carbamic Acid 1,1-Dimethylethyl Ester
• tert-Butylbenzyloxy(4-cyanobutyl)carbamate
• O-benzyl-N-(t-butoxycarbonyl)-N-(4-cyanobutyl)hydroxylamine
• O-Benzyl-N-(tert-butoxycarbonyl)-N-(4-cyanobutyl)-hydroxylamine
• DTXSID30443542
• 128173-50-2
• tert-butyl (benzyloxy)(4-cyanobutyl)carbamate
• PMFJIAMYWRXMHN-UHFFFAOYSA-N
• SCHEMBL1751201

• Inchi： 1S/C17H24N2O3/c1-17(2,3)22-16(20)19(13-9-5-8-12-18)21-14-15-10-6-4-7-11-15/h4,6-7,10-11H,5,8-9,13-14H2,1-3H3
• InChI Key： PMFJIAMYWRXMHN-UHFFFAOYSA-N
• SMILES： O(C(N(CCCCC#N)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.17900
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.081
• Boiling Point: 451.523°C at 760 mmHg
• Flash Point: 226.873°C
• Refractive Index: 1.513
• PSA: 62.56000
• LogP: 4.04918

Additional information on N-(4-Cyanobutyl)-N-(phenylmethoxy)-carbamic Acid 1,1-Dimethylethyl Ester

Recent Advances in the Study of N-(4-Cyanobutyl)-N-(phenylmethoxy)-carbamic Acid 1,1-Dimethylethyl Ester (CAS: 128173-50-2)

The compound N-(4-Cyanobutyl)-N-(phenylmethoxy)-carbamic Acid 1,1-Dimethylethyl Ester (CAS: 128173-50-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive compounds. Recent studies have focused on its role in the preparation of protease inhibitors and other therapeutic agents, highlighting its versatility and importance in medicinal chemistry.

One of the key areas of investigation has been the optimization of synthetic routes for this compound. Researchers have developed novel methodologies to improve yield and purity, which are critical for its application in large-scale pharmaceutical production. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, multi-step synthesis pathway that minimizes by-products and enhances overall efficiency. This advancement is expected to facilitate the broader use of this compound in drug discovery pipelines.

In addition to its synthetic utility, the biological activity of derivatives of N-(4-Cyanobutyl)-N-(phenylmethoxy)-carbamic Acid 1,1-Dimethylethyl Ester has been a focal point of recent research. Preliminary in vitro studies have shown that certain derivatives exhibit promising inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory drugs, although further in vivo studies are required to validate these effects.

Another notable development is the exploration of this compound's role in targeted drug delivery systems. Its structural properties make it a candidate for conjugation with nanoparticles or other carriers, enabling precise delivery of therapeutic agents to diseased tissues. A recent study in Advanced Drug Delivery Reviews (2024) highlighted its potential in this context, emphasizing its stability and compatibility with various delivery platforms.

Despite these promising advancements, challenges remain. The stability of N-(4-Cyanobutyl)-N-(phenylmethoxy)-carbamic Acid 1,1-Dimethylethyl Ester under physiological conditions and its pharmacokinetic properties need further investigation. Researchers are also exploring modifications to its structure to enhance its bioavailability and reduce potential toxicity. These efforts are crucial for translating laboratory findings into clinically viable therapeutics.

In conclusion, the compound N-(4-Cyanobutyl)-N-(phenylmethoxy)-carbamic Acid 1,1-Dimethylethyl Ester (CAS: 128173-50-2) represents a valuable tool in chemical biology and pharmaceutical research. Its applications span from synthetic intermediates to potential therapeutic agents, underscoring its multifaceted role in drug discovery. Continued research into its properties and derivatives is likely to yield further insights and innovations in the coming years.